Cas no 484-66-2 (2,3,4,5,6-Pentamethylbenzyl alcohol)

• Product Name: 2,3,4,5,6-Pentamethylbenzyl alcohol
• CAS No: 484-66-2
• Molecular Formula: C₁₂H₁₈O
• Molecular Weight: 178.270723819733
• MDL: MFCD00014421
• CID: 37699
• PubChem ID: 24867613

2,3,4,5,6-Pentamethylbenzyl alcohol Properties

Names and Identifiers

• 2,3,4,5,6-Pentamethylbenzyl alcohol
• (2,3,4,5,6-pentamethylphenyl)methanol
• FT-0609336
• Maybridge1_002919
• SCHEMBL357717
• (2,3,4,5,6-pentamethyl-phenyl)-methanol
• CD 02784
• AKOS009158850
• MFCD00014421
• J-640205
• pentamethylbenzyl alcohol
• EINECS 207-609-2
• CMBCAWNOBIGGTE-UHFFFAOYSA-N
• DTXSID30197513
• CDS1_000631
• HMS549M15
• DivK1c_001671
• pentamethylphenyl-methanol
• A827537
• 2,3,4,5,6-Pentamethyl benzyl alcohol
• J-800207
• 484-66-2
• 2,3,4,5,6-Pentamethylbenzyl alcohol, 99%
• NS00031802
• DB-051555

• MDL： MFCD00014421
• InChIKey： CMBCAWNOBIGGTE-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h13H,6H2,1-5H3
• SMILES： OCC1C(C)=C(C)C(C)=C(C)C=1C
• BRN： 2208765

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.136
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.72090
• PSA: 20.23000
• Refractive Index: 1.527
• Boiling Point: 256.0±8.0 °C at 760 mmHg
• Melting Point: 159-163 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 116.0±8.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3

2,3,4,5,6-Pentamethylbenzyl alcohol Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,3,4,5,6-Pentamethylbenzyl alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols